Cas no 2229327-26-6 (3-(5-methoxypyridin-2-yl)-2-oxopropanoic acid)

• Product Name: 3-(5-methoxypyridin-2-yl)-2-oxopropanoic acid
• CAS No: 2229327-26-6
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 6143687
• PubChem ID: 165756912
• Update Time: 2025-06-15

3-(5-methoxypyridin-2-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-methoxypyridin-2-yl)-2-oxopropanoic acid
• EN300-1814743
• 2229327-26-6

• Inchi： 1S/C9H9NO4/c1-14-7-3-2-6(10-5-7)4-8(11)9(12)13/h2-3,5H,4H2,1H3,(H,12,13)
• InChI Key： KKCDXHPHBWKWNJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=C1)CC(C(=O)O)=O

Computed Properties

• Exact Mass: 195.05315777g/mol
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 76.5Ų

Additional information on 3-(5-methoxypyridin-2-yl)-2-oxopropanoic acid

Comprehensive Overview of 3-(5-Methoxypyridin-2-yl)-2-oxopropanoic Acid (CAS No. 2229327-26-6)

3-(5-Methoxypyridin-2-yl)-2-oxopropanoic acid (CAS No. 2229327-26-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its pyridine and oxopropanoic acid moieties, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure makes it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and metabolic modulators. Researchers are increasingly exploring its potential applications in precision medicine and targeted therapies, aligning with current trends in personalized healthcare.

The growing interest in 3-(5-methoxypyridin-2-yl)-2-oxopropanoic acid is reflected in its frequent appearance in scientific literature and patent filings. Its CAS number 2229327-26-6 serves as a critical identifier for researchers and regulatory bodies. The compound's methoxy group enhances its solubility and bioavailability, making it a preferred choice for medicinal chemistry applications. Recent studies have highlighted its role in modulating enzyme activity, particularly in pathways related to inflammatory responses and cellular signaling. This aligns with the broader scientific community's focus on anti-inflammatory agents and immune system regulators.

From a synthetic perspective, 3-(5-methoxypyridin-2-yl)-2-oxopropanoic acid offers versatility in organic synthesis. Its keto-acid functionality allows for diverse chemical transformations, enabling the creation of complex molecular architectures. This property is particularly relevant in the context of green chemistry, where efficiency and minimal waste generation are prioritized. The compound's stability under various conditions also makes it suitable for high-throughput screening and combinatorial chemistry, both of which are essential for modern drug discovery pipelines.

The demand for CAS 2229327-26-6 has surged in tandem with advancements in AI-driven drug design. Computational models frequently utilize this compound as a reference point for predicting molecular interactions and binding affinities. Its well-defined physicochemical properties, including logP values and hydrogen bonding capacity, make it an ideal candidate for cheminformatics studies. This intersection of computational chemistry and experimental validation exemplifies the compound's relevance in contemporary research paradigms.

Quality control and analytical characterization of 3-(5-methoxypyridin-2-yl)-2-oxopropanoic acid are critical for ensuring its reproducibility in research settings. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These analytical methods are essential for meeting the stringent requirements of Good Laboratory Practice (GLP) and Good Manufacturing Practice (GMP), particularly when the compound is intended for preclinical studies.

In summary, 3-(5-methoxypyridin-2-yl)-2-oxopropanoic acid (CAS No. 2229327-26-6) represents a multifaceted tool for modern scientific inquiry. Its applications span drug development, biochemical research, and computational modeling, reflecting the compound's adaptability to diverse research needs. As the scientific community continues to explore its potential, this compound is poised to play an increasingly prominent role in advancing therapeutic innovations and molecular science.